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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Technical Summary
Rhodinyl Propionate (CAS: 105-89-5) is a high-value ester traditionally defined in the

fragrance industry as a propionate derivative of Rhodinol—a natural isolate fraction composed

primarily of (

)-Citronellol and Geraniol.[1] While often synthesized for commercial perfumery to ensure
consistency, the molecule exists naturally as a mixture of citronellyl propionate and geranyl
propionate within specific essential oils.

This guide addresses the isolation of these natural esters directly from botanical biomass, a

process required for "Natural" labeling (EU/US regulations) and high-end perfumery

applications requiring authentic bio-molecular chirality.

Chemical Identity & Nomenclature[1][2]
IUPAC Name: 3,7-Dimethyloct-6-en-1-yl propionate (and isomers)[1]

Molecular Formula:
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Molecular Weight: 212.33 g/mol [1]

Organoleptic Profile: Deep, red-rose character with fruity (dried fruit/plum) and spicy-green

undertones; distinct from the sharper acetate esters.[1]

Natural Sources and Chemo-Metric Profiling
Unlike its precursor alcohols (citronellol/geraniol), Rhodinyl Propionate occurs in nature as a

trace constituent (minor component). It is rarely the dominant peak, necessitating advanced

enrichment protocols for isolation.

Primary Botanical Matrix: Pelargonium graveolens
The primary source is the essential oil of Rose-Scented Geranium (Pelargonium graveolens),

specifically the Bourbon (Réunion), Egyptian, and Chinese chemotypes.

Table 1: Quantitative Distribution of Propionate Esters in P. graveolens Oil

Component
Retention Index
(DB-5)

Concentration
Range (%)

Role in "Rhodinyl"
Profile

Citronellyl Propionate 1408 - 1415 0.10% - 1.20%

Provides the waxy,

fruity-rose backbone.

[1]

Geranyl Propionate 1470 - 1476 0.40% - 0.90%
Adds spicy, green,

and leafy nuances.[1]

Total "Rhodinyl

Propionate"
N/A 0.50% - 2.10%

The combined natural

ester fraction.[1]

Note: Data aggregated from GC-MS analyses of Bourbon and Egyptian cultivars (Rajeswara

Rao et al., 2002; Sharopov et al., 2014).[1]

Isolation & Purification Architectures
To isolate natural Rhodinyl Propionate, one must process the essential oil to remove the bulk

terpenes (alpha-pinene, limonene) and the dominant alcohols (citronellol, geraniol), selectively
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enriching the ester fraction.

Phase I: Primary Extraction (Hydro-Distillation)
Objective: Isolate the volatile fraction from fresh aerial biomass without thermal hydrolysis of

the esters.

Protocol: Clevenger-type hydro-distillation or Steam Distillation.[1]

Critical Parameter: Maintain pH of distillation water between 6.0–7.0. Acidic conditions (pH <

5) during boiling will hydrolyze the propionates back into alcohols and propionic acid.

Phase II: Vacuum Fractional Distillation (Enrichment)
Objective: Separate the "Rhodinyl" ester fraction from monoterpenes (highly volatile) and

sesquiterpenes (less volatile).

System: Spinning Band Distillation Column (e.g., B/R Instrument 36-100) or Vigreux column

under high vacuum.

Vacuum Pressure: < 5 mbar (Essential to keep pot temperature < 110°C to prevent

polymerization).

Fractionation Logic:

Fraction A (Terpenes): Distills at 30–40°C (at 2 mbar). Discard or sell as byproduct.

Fraction B (Alcohols - Rhodinol): Distills at 70–85°C. This contains the bulk

Citronellol/Geraniol.[2][3][4][5]

Fraction C (Esters - Target): Distills at 90–105°C. This fraction is enriched in Rhodinyl
Propionate, Geranyl Tiglate, and Citronellyl Formate.

Phase III: Flash Chromatography (Purification)
Objective: Isolate specific propionates from the mixed ester fraction (Fraction C).

Stationary Phase: Silica Gel 60 (230-400 mesh).
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Mobile Phase Gradient: Hexane:Ethyl Acetate (Starts 98:2

Ends 90:10).

Detection: Thin Layer Chromatography (TLC) utilizing Vanillin-Sulfuric acid stain (Esters

appear as violet/blue spots).

Experimental Workflow Visualization
The following diagram illustrates the critical path for isolating the Rhodinyl Propionate fraction

from Pelargonium biomass.
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Figure 1: Process flow for the fractional isolation of Rhodinyl Propionate from Geranium

biomass.
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Validation & Analytical Standards (Self-Validating
Protocol)
To ensure the isolate is genuine and not a synthetic adulterant, the following analytical markers

must be verified.

Gas Chromatography - Mass Spectrometry (GC-MS)[1]
[6][7][8][9][10]

Column: fused silica capillary column (e.g., DB-5 or HP-5MS), 30m x 0.25mm.

Carrier Gas: Helium (1 mL/min).

Identification Markers (Retention Indices):

Citronellyl Propionate:[1][6][7][8] RI ~1408–1415[1]

Geranyl Propionate: RI ~1470–1476[1]

Mass Spectrum Fragments (m/z):

Look for molecular ion peaks (often weak) and characteristic fragment m/z 123 (citronellyl

cation) and m/z 69 (isoprenoid chain). The propionyl group often yields a fragment at m/z

57 (

).

Chirality Check (Enantiomeric Excess)
Natural citronellyl esters in Pelargonium are predominantly the (

)-L-enantiomer.[1]

Protocol: Chiral GC using a Cyclodextrin-based column (e.g., Beta-DEX).

Validation: If the isolate is racemic (50:50 mix of (+) and (-) isomers), it is of synthetic origin

(prepared from racemic synthetic citronellol). Natural Rhodinyl Propionate must show high

optical rotation purity corresponding to the L-isomer.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://foodb.ca/compounds/FDB016189
https://www.researchgate.net/profile/Br-Rajeswara-Rao/post/How-do-I-treat-the-residual-distillation-waste-water-of-essential-oil/attachment/59d61ddc79197b807797b240/AS%3A273743048314884%401442276836531/download/Geranium+recovered+oil.pdf
https://horticultureresearch.net/jah/2021_23_1_19_23.pdf
http://www.thegoodscentscompany.com/data/rw1034381.html
https://foodb.ca/compounds/FDB016189
https://foodb.ca/compounds/FDB016189
https://foodb.ca/compounds/FDB016189
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#technical-monograph-natural-sources-and-isolation-architectures-of-rhodinyl-propionate
https://foodb.ca/compounds/FDB016189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Rajeswara Rao, B.R., et al. (2002).[6] "Water soluble fractions of rose-scented geranium

(Pelargonium species) essential oil." Bioresource Technology, 84(3), 243-246.[6] Link[6]

Sharopov, F.S., et al. (2014).[2][9] "Composition of geranium (Pelargonium graveolens)

essential oil from Tajikistan." American Journal of Essential Oils and Natural Products, 2(2),

13-16.[9] Link

Verma, R.S., et al. (2013). "Essential oil yield, composition and quality at different harvesting

times in three prevalent cultivars of rose-scented geranium." Horticulture Research. Link

The Good Scents Company. (n.d.). "Rhodinyl Propionate Material Safety and Data Sheet."

Link

Boukhatem, M.N., et al. (2013). "Rose-scented geranium essential oil: From extraction to

molecular characterization." Journal of Applied Pharmaceutical Science. Link

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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